N-(2-(furan-2-yl)-2-thiomorpholinoethyl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C18H19N3O2S2/c22-18(13-3-4-14-17(10-13)25-12-20-14)19-11-15(16-2-1-7-23-16)21-5-8-24-9-6-21/h1-4,7,10,12,15H,5-6,8-9,11H2,(H,19,22)
• InChI Key: SYTVLJACRNKZIR-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(CNC(=O)C2=CC3=C(C=C2)N=CS3)C4=CC=CO4
• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol
• CAS No.: 2034455-96-2

Description

N-(2-(furan-2-yl)-2-thiomorpholinoethyl)benzo[d]thiazole-6-carboxamide is a useful research compound. Its molecular formula is C18H19N3O2S2 and its molecular weight is 373.49. The purity is usually 95%.
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Scientific Research Applications

Cytotoxicity and EGFR Inhibition

A study on the synthesis and cytotoxic evaluation of benzo[d]thiazole-2-carboxamide derivatives, including compounds related to the mentioned chemical, highlighted their potential as epidermal growth factor receptor (EGFR) inhibitors. These compounds were evaluated against cancer cell lines with high and low EGFR expression, showing moderate to excellent potency against high EGFR-expressed cell lines (A549, HeLa, and SW480) and weak effects against low EGFR-expressed cell lines (HepG2), suggesting their specificity and potential in cancer treatment with minimal toxicity to normal cells (Zhang et al., 2017).

Synthesis and Reactivity

Research into the synthesis and reactivity of benzo[e][1,3]benzothiazole and its derivatives, including those structurally related to the query compound, has been conducted. These studies focus on the synthesis methods, which involve coupling reactions and electrophilic substitution, aiming to explore the chemical reactivity and potential applications of these compounds in various chemical transformations (Aleksandrov & El’chaninov, 2017).

Antimicrobial and Antifungal Activities

A novel series of compounds including N-(benzo[d]thiazol-2-yl)-2-(3-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzamide derivatives were synthesized and evaluated for their antibacterial and antifungal activities. These compounds displayed varying degrees of activity against both gram-positive and gram-negative bacteria as well as against fungi, suggesting their potential as leads for the development of new antimicrobial agents (Patel, Patel, & Shah, 2015).

Antimicrobial Activity and Molecular Characterization

Another study focused on a thiazole-based heterocyclic amide, closely related to the chemical , synthesized and investigated for its antimicrobial activity. The compound exhibited good antimicrobial activity against a range of microorganisms, suggesting potential pharmacological and medical applications. The molecular and electronic structures were thoroughly investigated, providing insights into the compound's reactivity and interaction with biological targets (Cakmak et al., 2022).

Mechanism of Action

Target of Action

Similar compounds, such as benzothiazole derivatives, have been reported to inhibit k1 capsule formation in uropathogenic escherichia coli .

Mode of Action

It’s known that the compound is synthesized through acylation of 1,3-benzothiazol-6-amine with furan-2-carbonyl chloride, which is then converted to the corresponding thioamide . This process involves oxidation with potassium hexacyanoferrate (III) in an alkaline medium .

Biochemical Pathways

Similar compounds have been shown to exhibit strong fluorescence, making them useful in the creation of new laser dyes and biological probes .

Result of Action

Similar compounds have been reported to exhibit antimicrobial activities , and some benzothiazole derivatives have shown potential in inhibiting K1 capsule formation in uropathogenic Escherichia coli .

Action Environment

It’s worth noting that the synthesis of similar compounds involves reactions that are sensitive to the polarity or proton-donor ability of the environment .